Cas no 1060810-87-8 (1-(6-Chloro-2-(trifluoromethyl)pyridin-3-YL)ethanone)

1-(6-Chloro-2-(trifluoromethyl)pyridin-3-yl)ethanone is a versatile pyridine-based intermediate widely used in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 6-position and a trifluoromethyl group at the 2-position—enhance reactivity and stability, making it valuable for constructing complex heterocyclic frameworks. The electron-withdrawing trifluoromethyl group improves metabolic resistance in derived compounds, while the chloro substituent facilitates further functionalization via cross-coupling reactions. This compound exhibits high purity and consistent performance, ensuring reliability in applications such as drug discovery and crop protection chemical development. Its well-defined synthetic pathway allows for scalable production, meeting industrial demands for precision intermediates.

1-(6-Chloro-2-(trifluoromethyl)pyridin-3-YL)ethanone structure

1060810-87-8 structure

Product Name:1-(6-Chloro-2-(trifluoromethyl)pyridin-3-YL)ethanone

CAS No:1060810-87-8

MF:C₈H₅ClF₃NO

MW:223.579611539841

CID:2624061

PubChem ID:72211959

Update Time:2025-10-12

1-(6-Chloro-2-(trifluoromethyl)pyridin-3-YL)ethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-[6-chloro-2-(trifluoromethyl)-3-pyridinyl]-
- 1-(6-CHLORO-2-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ETHANONE
- DTXSID201217810
- 1-[6-CHLORO-2-(TRIFLUOROMETHYL)PYRIDIN-3-YL]ETHAN-1-ONE
- 1060810-87-8
- SCHEMBL20808527
- EN300-6732922
- 1-(6-Chloro-2-(trifluoromethyl)pyridin-3-yl)ethan-1-one
- G75910
- Z1269215272
- AB67202
- 1-[6-Chloro-2-(trifluoromethyl)-3-pyridinyl]ethanone
- NWFSQXLCYHFGKY-UHFFFAOYSA-N
- 1-(6-Chloro-2-(trifluoromethyl)-3-pyridinyl)ethanone
- 1-(6-Chloro-2-(trifluoromethyl)pyridin-3-YL)ethanone
- Inchi： 1S/C8H5ClF3NO/c1-4(14)5-2-3-6(9)13-7(5)8(10,11)12/h2-3H,1H3
- InChI Key： NWFSQXLCYHFGKY-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(C)=O)C(C(F)(F)F)=N1

Computed Properties

Exact Mass: 223.0011760g/mol
Monoisotopic Mass: 223.0011760g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 30Å²

1-(6-Chloro-2-(trifluoromethyl)pyridin-3-YL)ethanone Pricemore >>

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Enamine	EN300-6732922-0.05g	1-[6-chloro-2-(trifluoromethyl)pyridin-3-yl]ethan-1-one	1060810-87-8	95.0%	0.05g	$312.0	2025-03-13
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Enamine	EN300-6732922-0.5g	1-[6-chloro-2-(trifluoromethyl)pyridin-3-yl]ethan-1-one	1060810-87-8	95.0%	0.5g	$1046.0	2025-03-13
Enamine	EN300-6732922-1.0g	1-[6-chloro-2-(trifluoromethyl)pyridin-3-yl]ethan-1-one	1060810-87-8	95.0%	1.0g	$1343.0	2025-03-13
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Enamine	EN300-6732922-5.0g	1-[6-chloro-2-(trifluoromethyl)pyridin-3-yl]ethan-1-one	1060810-87-8	95.0%	5.0g	$3894.0	2025-03-13
Enamine	EN300-6732922-10.0g	1-[6-chloro-2-(trifluoromethyl)pyridin-3-yl]ethan-1-one	1060810-87-8	95.0%	10.0g	$5774.0	2025-03-13
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